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Compound of Interest

Compound Name:
6-Chloro-2-fluoro-3-

methylbenzaldehyde

Cat. No.: B1362825 Get Quote

This document provides a comprehensive safety and handling guide for 6-Chloro-2-fluoro-3-
methylbenzaldehyde (CAS No. 286474-59-7), a substituted aromatic aldehyde frequently

utilized in chemical synthesis. As researchers, scientists, and drug development professionals,

a thorough understanding of the hazards and control measures associated with this compound

is paramount for ensuring laboratory safety and experimental integrity. This guide moves

beyond a standard Safety Data Sheet (SDS) to provide causal explanations and field-proven

insights into best practices.

Chemical Profile and Hazard Summary
6-Chloro-2-fluoro-3-methylbenzaldehyde is a combustible liquid that presents as a skin, eye,

and respiratory irritant.[1][2][3][4][5] The primary risks associated with this chemical stem from

direct contact and inhalation. Understanding its physical properties is the first step in

establishing appropriate handling protocols.

Chemical Identifiers and Properties
A clear identification of the chemical is crucial for accurate record-keeping and safety

management.
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Property Value Source(s)

CAS Number 286474-59-7 [1][5][6][7]

Molecular Formula C₈H₆ClFO [1][5][6][8]

Molecular Weight 172.59 g/mol [1][5][6][8]

IUPAC Name
6-chloro-2-fluoro-3-

methylbenzaldehyde
[5]

Synonyms
6-Chloro-2-fluoro-m-

tolualdehyde
[1][5]

Physicochemical Data
These properties dictate the chemical's behavior under various laboratory conditions and are

essential for designing safe experiments and storage solutions.

Property Value Source(s)

Physical Form Liquid [3]

Boiling Point 249 °C [1][3][5][9]

Flash Point 110 °C (230 °F) - closed cup [1][3][4][5][9]

Density 1.3 g/mL at 25 °C [1][3][5][9][10]

Refractive Index n20/D 1.548 [1][5][9]

Sensitivity Air Sensitive [4][9]

GHS Classification and Toxicological Insights
The Globally Harmonized System (GHS) provides a universal framework for hazard

communication. This compound is classified under GHS as a warning-level hazard, primarily

affecting the skin, eyes, and respiratory system.

GHS Hazard Profile
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Hazard Class Category Hazard Code Hazard Statement

Skin

Corrosion/Irritation
2 H315 Causes skin irritation

Serious Eye

Damage/Irritation
2 H319

Causes serious eye

irritation

Specific Target Organ

Toxicity (Single

Exposure)

3 H335
May cause respiratory

irritation

(Source:[1][2][3][5][8][11])

The GHS pictogram associated with these hazards is the exclamation mark (GHS07).[1]

Hazard Source

Primary Target Organs

6-Chloro-2-fluoro-3-methylbenzaldehyde CAS: 286474-59-7

Eyes

 H319
(Serious Irritation)

Skin

 H315
(Irritation)

Respiratory System

 H335
(Irritation)

Click to download full resolution via product page

GHS Hazard-Target Organ Relationship.

Toxicological Discussion
The toxicological data for this compound is primarily focused on its irritant properties.[4][8][12]

There is currently no available data to classify it for germ cell mutagenicity, carcinogenicity, or

reproductive toxicity.[8] The irritant nature of aldehydes is often attributed to their ability to react
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with biological macromolecules. The chloro and fluoro substituents can further influence this

reactivity. One study noted the use of a quantitative structure-activity relationship (QSAR)

model to establish its toxicity in the aquatic organism Tetrahymena pyriformis, indicating its

potential environmental impact.[1]

Exposure Control and Personal Protective
Equipment (PPE)
Effective exposure control is not merely about wearing PPE; it is a systematic approach starting

with engineering controls. The principle of the "Hierarchy of Controls" should always be

applied.

Elimination / Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)

(Least Effective)

Click to download full resolution via product page
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Hierarchy of Controls Model.

Engineering and Administrative Controls
Ventilation: All handling of 6-Chloro-2-fluoro-3-methylbenzaldehyde must be conducted in

a well-ventilated area, preferably within a certified chemical fume hood.[2][4][13][14] This is

the primary engineering control to minimize respiratory exposure to its vapors, as it may

cause respiratory irritation.[2][4]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and

tested regularly.[4][15][16] Their proximity is critical for immediate decontamination in case of

accidental contact.

Standard Operating Procedures (SOPs): Develop and strictly follow SOPs for all procedures

involving this chemical. This includes pre-operational checks of safety equipment and spill

kits.[14]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected carefully to ensure it is appropriate for the

risks involved.
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Protection Type Specification
Rationale and Best
Practices

Eye/Face

Chemical safety goggles

conforming to EN166 or

NIOSH standards.[8][14]

Protects against splashes that

can cause serious eye irritation

(H319).[11] A face shield may

be worn in addition to goggles

for tasks with a higher splash

risk.

Hand
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact which

causes irritation (H315).[11]

Gloves must be inspected

before use and removed

carefully to avoid

contaminating the skin.[8][17]

Skin/Body
Laboratory coat, long pants,

and closed-toe shoes.

Standard laboratory practice to

protect skin from accidental

contact.[8][14] An impervious

apron can provide additional

protection.[14]

Respiratory
Type ABEK (EN14387)

respirator filter or equivalent.[1]

Required when engineering

controls are insufficient or

during spill cleanup. ABEK

filters provide protection

against Organic vapors (A),

Inorganic vapors (B), Sulfur

dioxide (E), and Ammonia (K).

Emergency Procedures and First-Aid Protocols
Immediate and correct response to an exposure is critical to minimizing harm. All laboratory

personnel must be trained on these procedures.

First-Aid Measures
The following workflow outlines the critical steps to take following an accidental exposure.
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Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Immediately remove
contaminated clothing.

Immediately flush eyes with
plenty of water for at least 15 mins. Move person to fresh air. Do NOT induce vomiting.

Wash skin with plenty of
soap and water for 15 mins.

Seek Immediate
Medical Attention

Hold eyelids open.
Remove contact lenses if easy to do.

Keep at rest in a position
comfortable for breathing.

If not breathing, give
artificial respiration. Rinse mouth with water.

Click to download full resolution via product page

Emergency First-Aid Workflow.

(Source for all first-aid steps:[4][8][11][13][15])

Causality Note: The 15-minute flushing period for skin and eyes is a widely accepted standard

designed to ensure the chemical is sufficiently diluted and washed away, thereby mitigating the

extent of irritation and potential tissue damage.[13] For ingestion, vomiting is not induced due

to the risk of causing further damage to the esophagus.[15]

Fire-Fighting and Accidental Release
Fire-Fighting: This compound is a combustible liquid with a high flash point of 110 °C.[1][3]

Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing

media.[4][17] Firefighters must wear self-contained breathing apparatus (SCBA) to protect
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against hazardous decomposition products, which include carbon oxides, hydrogen chloride,

and hydrogen fluoride gas.[4][11]

Accidental Release: In case of a spill, evacuate the area and ensure adequate ventilation.

[17] Remove all sources of ignition.[18] Wearing full PPE, contain the spill using an inert

absorbent material (e.g., sand, vermiculite).[13][19] Collect the material into a suitable,

labeled container for hazardous waste disposal.[14][19][20] Do not allow the product to enter

drains or waterways.[13]

Handling, Storage, and Disposal
Proper long-term management of this chemical is essential for safety and maintaining its purity.

Safe Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[8][13] Avoid breathing vapors or mist.

[11][13] Wash hands thoroughly after handling.[2][11][13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4][8][13]

[19] Several sources note that this chemical is "Air Sensitive," and therefore storing it under

an inert atmosphere (e.g., nitrogen or argon) is a critical best practice to prevent

degradation.[4][8][9] Store away from incompatible materials such as strong oxidizing

agents.[4]

Disposal Considerations
This material and its container must be disposed of as hazardous waste.[11] Do not dispose of

it down the drain or in the regular trash.[21] All waste disposal should be conducted through a

licensed professional waste disposal service in accordance with local, state, and federal

regulations.[17] Empty containers must be triple-rinsed, with the first rinse collected as

hazardous waste, before being discarded.[21]

Ecological Information
While comprehensive ecological data is limited, the compound is assigned a Water Hazard

Class 3 (WGK 3), indicating it is severely hazardous to water.[1] This underscores the

importance of preventing its release into the environment by adhering to strict spill control and

disposal protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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